Cas no 84379-53-3 (1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)-)

1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)- structure
84379-53-3 structure
Product Name:1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)-
CAS No:84379-53-3
MF:C14H20O4
MW:252.306204795837
CID:707226
PubChem ID:10901125
Update Time:2025-04-19

1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)-
    • (2S,3S)-3-BENZYLOXY-BUTANE-1,2,4-TRIOL
    • 84379-53-3
    • (S)-2-(benzyloxy)-2-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)ethan-1-ol
    • (2S,3S)-2-BENZYLOXY-3,4-O-ISOPROPYLIDENE-BUTAN-1-OL
    • Inchi: 1S/C14H20O4/c1-14(2)17-10-13(18-14)12(8-15)16-9-11-6-4-3-5-7-11/h3-7,12-13,15H,8-10H2,1-2H3/t12-,13-/m0/s1
    • InChI Key: BCACQGHYULTSHT-STQMWFEESA-N
    • SMILES: O1C(C)(C)OC[C@H]1[C@H](CO)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 252.13615911g/mol
  • Monoisotopic Mass: 252.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.238
  • Melting Point: 75-77 °C
  • Boiling Point: 424.058°C at 760 mmHg
  • Flash Point: 210.263°C
  • Refractive Index: 1.567
  • PSA: 47.92000
  • LogP: 1.71560

1,3-Dioxolane-4-ethanol,2,2-dimethyl-b-(phenylmethoxy)-,(bS,4S)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: 26-36/37
  • FLUKA BRAND F CODES:3-9
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
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